Cas no 868679-94-1 (6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 5-chloro-2-nitrobenzoate)

• Product Name: 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 5-chloro-2-nitrobenzoate
• CAS No: 868679-94-1
• MF: C₁₃H₈ClN₃O₇
• MW: 353.671522140503
• CID: 6566058
• Update Time: 2025-06-12

6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 5-chloro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 5-chloro-2-nitrobenzoate
• (6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 5-chloro-2-nitrobenzoate
• Benzoic acid, 5-chloro-2-nitro-, 1,2-dihydro-6-methyl-3-nitro-2-oxo-4-pyridinyl ester

• Inchi： 1S/C13H8ClN3O7/c1-6-4-10(11(17(22)23)12(18)15-6)24-13(19)8-5-7(14)2-3-9(8)16(20)21/h2-5H,1H3,(H,15,18)
• InChI Key： YRNLODGVJNJCBR-UHFFFAOYSA-N
• SMILES： C(OC1C=C(C)NC(=O)C=1[N+]([O-])=O)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Boiling Point: 531.4±50.0 °C(Predicted)
• pka: 6.77±0.10(Predicted)

Additional information on 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 5-chloro-2-nitrobenzoate

Introduction to 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 5-chloro-2-nitrobenzoate (CAS No. 868679-94-1) and Its Emerging Applications in Chemical Biology

The compound 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 5-chloro-2-nitrobenzoate (CAS No. 868679-94-1) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a derivative of dihydropyridine and benzoate moieties, this molecule has garnered attention in recent years due to its structural complexity and potential biological activity. The presence of nitro and chloro substituents enhances its chemical reactivity, making it a valuable scaffold for further derivatization and exploration in drug discovery.

In the realm of chemical biology, the synthesis and characterization of such compounds are driven by the need for novel molecular entities that can modulate biological pathways with high specificity. The 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 5-chloro-2-nitrobenzoate structure combines elements known to interact with biological targets, including the dihydropyridine ring, which is well-documented for its role in calcium channel modulation. This moiety has been extensively studied in cardiovascular drugs, such as amlodipine, but its application in non-cardiovascular contexts remains an untapped reservoir of potential.

The 5-chloro-2-nitrobenzoate component introduces additional layers of functionality that can be exploited for pharmacological purposes. Chloro groups are known to enhance binding affinity through halogen bonding, while nitro groups can serve as probes for redox-sensitive interactions within cellular environments. The combination of these features makes 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 5-chloro-2-nitrobenzoate a promising candidate for further investigation in areas such as anti-inflammatory and anticancer research.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their potential biological activity. Molecular docking studies have shown that derivatives of this structure can interact with various protein targets, including enzymes and receptors involved in metabolic pathways. For instance, preliminary simulations suggest that modifications to the nitro and chloro substituents could enhance binding to enzymes implicated in tumor proliferation.

The synthesis of 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 5-chloro-2-nitrobenzoate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The dihydropyridine core is typically constructed via cyclization reactions, while the benzoate moiety is introduced through esterification or amidation processes. The nitration and chlorination steps require careful optimization to ensure regioselectivity and yield.

In terms of applications, this compound has shown promise in preclinical studies as a lead for developing novel therapeutic agents. Its ability to cross cell membranes due to its lipophilic nature allows it to reach intracellular targets effectively. Additionally, its stability under physiological conditions makes it suitable for formulation into oral or injectable medications.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like 6-methyl-3-nitro-2-oxydoxopiperidinyl 5-chloronitrobenzoate (CAS No. 86867994). These algorithms can predict biological activity based on structural features, enabling researchers to prioritize compounds that are most likely to succeed in experimental validation.

Future directions for research on this compound include exploring its role in modulating oxidative stress pathways. The nitro group's redox properties make it an ideal candidate for studying cellular responses to reactive oxygen species (ROS). Such studies could provide insights into potential therapeutic applications for conditions where oxidative damage plays a significant role.

Furthermore, the compound's versatility as a scaffold allows for the creation of libraries of derivatives with tailored properties. By systematically modifying the nitro and chloro substituents or introducing additional functional groups, researchers can generate a diverse set of molecules for high-throughput screening.

The environmental impact of synthesizing and using such compounds is also a consideration in modern drug development. Efforts are underway to optimize synthetic routes for greater efficiency and reduced waste production. Green chemistry principles are being applied to minimize hazardous byproducts and improve sustainability.

In conclusion, 6-methyl--nit--no--ox--dih--hyd--pyr--4--yl 5-chloron--nit--benz--no--te (CAS No. 86867994) exemplifies the innovative spirit driving advancements in chemical biology. Its unique structure and functional properties position it as a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover its potential, this compound is poised to make significant contributions to future medical breakthroughs.